2-{[3-(2-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[3-[(2-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H15F2N3O2S2/c22-14-5-7-15(8-6-14)24-18(27)12-30-21-25-17-9-10-29-19(17)20(28)26(21)11-13-3-1-2-4-16(13)23/h1-10H,11-12H2,(H,24,27)
• InChI Key: BKNMGEWXHPCYHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=C(C=C4)F)F
• Molecular Formula: C21H15F2N3O2S2
• Molecular Weight: 443.5 g/mol

Description

This compound is part of a class of molecules investigated for their potential in various applications, including antiviral activities. Its synthesis and analysis contribute to understanding its chemical behavior and potential biological activities.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including the formation of the core thieno[3,2-d]pyrimidin structure, followed by specific functionalization to introduce fluorobenzyl and fluorophenyl groups. These processes are critical for achieving the desired molecular architecture and properties (Mary et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic methods, including FT-IR and FT-Raman, supplemented by density functional theory (DFT) calculations. The optimized geometry often reveals a near-planarity between critical rings in the structure, indicating potential intermolecular interactions and stability characteristics (Mary et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving these compounds include interactions that lead to the formation of hydrogen bonds, which are crucial for their biological activities. Natural bond orbital (NBO) analysis reveals strong stable hydrogen bonded interactions that contribute to the molecule's stability and potential biological interactions (Mary et al., 2020).

Physical Properties Analysis

The physical properties, such as solubility and phase behavior, are influenced by the molecular structure and intermolecular interactions. Detailed vibrational assignments and analysis of the molecular geometry help in understanding these properties.

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are determined by the molecular structure, especially the functional groups present. The fluorine atoms and the thieno[3,2-d]pyrimidin core play significant roles in defining these properties, affecting everything from drug-likeness to potential antiviral activity (Mary et al., 2020).

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

The molecular structure, natural bond orbital calculations, and vibrational assignments of a similar compound, 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, have been thoroughly characterized using spectroscopic methods like FT-IR and FT-Raman spectra. This analysis provides insight into the equilibrium geometry of the molecule and the interactions within it, such as hydrogen bonding and intramolecular interactions, contributing to understanding its chemical behavior and potential drug likeness properties (S. Mary et al., 2020).

Antiviral Activity

Research into the antiviral potency of related compounds against SARS-CoV-2 protein has been conducted, revealing potential therapeutic applications. The study includes docking analysis against SARS-CoV-2 protein, showing significant binding energy, which indicates a strong interaction between the compound and the viral protein. This suggests the compound's potential as an antiviral agent (S. Mary et al., 2020).

Crystal Structure Characterization

Detailed crystal structure analysis of derivatives of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides has been performed, revealing the conformational relationships between different parts of the molecule. Such studies are essential for understanding the physical properties of these compounds, which is crucial for their development into functional materials or drugs (S. Subasri et al., 2017).

Therapeutic and Anticancer Activity

Synthesis and evaluation of related thieno[2,3-d]pyrimidine derivatives have shown potent anticancer activity. These compounds have been tested against various cancer cell lines, indicating their potential as anticancer agents. Their mechanism includes DNA cleavage, highlighting their ability to inhibit the growth of cancer cells by interacting with the genetic material (K. M. Hosamani et al., 2015).

Safety and Hazards

The safety and hazards of this compound are not directly mentioned in the available literature.